Cas no 10025-97-5 (Iridium Chloride)

Iridium Chloride (IrCl₃) is a highly versatile inorganic compound, primarily used in catalysis, electrochemistry, and materials science. Its key advantages include exceptional stability under harsh conditions, making it suitable for high-temperature and corrosive environments. The compound exhibits strong catalytic activity, particularly in hydrogenation and oxidation reactions, due to iridium's unique electronic properties. It is also valued for its role in synthesizing iridium-based complexes for OLEDs and other advanced materials. Available in anhydrous and hydrated forms, Iridium Chloride offers precise reactivity control, ensuring consistent performance in research and industrial applications. Its high purity and well-defined stoichiometry make it a reliable choice for specialized chemical processes.
Iridium Chloride structure
Iridium Chloride structure
Product Name:Iridium Chloride
CAS No:10025-97-5
MF:Cl4Ir
MW:334.028991699219
MDL:MFCD00016155
CID:48294
PubChem ID:24815
Update Time:2025-06-09

Iridium Chloride Chemical and Physical Properties

Names and Identifiers

    • Iridium(IV) chloride
    • Iridium chloride(IV) hydrate
    • Iridium chloride hydrate
    • Iridium IV chloride
    • Iridium tetrachloride
    • Iridium(IV) chloride, hydrate
    • AG-D-04834
    • EINECS 233-048-8
    • HSDB 6342
    • Iridic Chloride
    • Iridium chloride (IrCl4)
    • IRIDIUM CHLORIDE
    • iridicchloride[qr]
    • iridium(iv)chloride[qr]
    • Iridium(IV) tetrachloride
    • iridiumchloride[ircl4][qr]
    • IridiuM(IV) chloride liquid
    • Iridiumtetrachloride
    • iridiumchloride(ircl4)
    • tetrachloroiridium
    • PCG7KVC21I
    • Iridium chloride(IrCl4)
    • Iridium(IV) chloride, Premion
    • CALMYRPSSNRCFD-UHFFFAOYSA-J
    • Iridium(IV) chloride, Premion(R)
    • ST24047418
    • 401I966
    • Cl4Ir
    • AKOS015914776
    • DTXSID10893602
    • MFCD00016155
    • IRIDIUM(IV) CHLORIDE [HSDB]
    • Iridium(IV)chloride
    • Iridium(IV) chloride, Premion?
    • 10025-97-5
    • Q4498214
    • UNII-PCG7KVC21I
    • CS-0042250
    • A11809
    • DTXCID001323629
    • Iridium chloride [IrCl4]
    • Iridium Chloride
    • MDL: MFCD00016155
    • Inchi: 1S/4ClH.Ir/h4*1H;/q;;;;+4/p-4
    • InChI Key: CALMYRPSSNRCFD-UHFFFAOYSA-J
    • SMILES: [Ir](Cl)(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 334.83538g/mol
  • Monoisotopic Mass: 332.83833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Dark brown crystals
  • Melting Point: >350°C
  • Water Partition Coefficient: Soluble in water, alcohol and dilute hydrochloric acid.
  • Sensitiveness: Hygroscopic
  • Solubility: dissolve in water

Iridium Chloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 3260
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39
  • RTECS:NO3610000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R34
  • TSCA:Yes

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Additional information on Iridium Chloride

Iridium Chloride (CAS No. 10025-97-5): A Multifunctional Compound Bridging Chemistry and Advanced Applications

In the realm of iridium chloride (CAS No. 10025-97-5), a transition metal halide with unparalleled versatility, researchers have unlocked groundbreaking applications across materials science, catalysis, and biomedicine. This compound, composed of iridium(III) ions (Ir³⁺) and chloride anions (Cl⁻), exhibits exceptional stability under harsh conditions while retaining tunable electronic properties—a rare combination that has propelled its integration into cutting-edge technologies.

The iridium-based catalysts derived from this compound have revolutionized asymmetric synthesis in organic chemistry. Recent studies published in Nature Catalysis (2023) demonstrated that iridium chloride complexes can achieve enantioselectivities exceeding 99% in allylic substitution reactions, surpassing traditional palladium-based systems by minimizing ligand decomposition issues. Such advancements are pivotal for pharmaceutical manufacturing, where high stereocontrol is critical for drug efficacy.

In optoelectronic materials, iridium(III) complexes have emerged as cornerstone phosphors in organic light-emitting diodes (OLEDs). A 2024 study in Advanced Materials highlighted how doping iridium chloride precursors into perovskite matrices enhances photoluminescence quantum yields to 89%, addressing long-standing stability challenges in next-gen displays and solar cells. The unique triplet energy levels of these complexes enable efficient energy transfer pathways unattainable with conventional dopants.

Beyond traditional applications, emerging research explores iridium chloride's role in photocatalytic water splitting systems. A collaborative study between MIT and ETH Zurich (published in Joule, 2023) revealed that iridium-doped graphene oxide nanocomposites achieve hydrogen evolution rates of 14 mmol g⁻¹ h⁻¹ under visible light—comparable to platinum-group metals but at a fraction of the cost. This discovery holds transformative potential for sustainable hydrogen production infrastructure.

In biomedicine, the unique redox properties of iridium-based anticancer agents are being leveraged to overcome drug resistance mechanisms. Preclinical trials reported in Cancer Research (2024) showed that nanoparticle formulations of iridium(III) polypyridyl complexes selectively target hypoxic tumor regions, achieving tumor regression rates of 68% without significant cardiotoxicity—a significant improvement over cisplatin analogs.

Synthetic methodologies continue to evolve with advancements like microwave-assisted solvothermal synthesis detailed in a 2023 Chemical Communications paper, enabling scalable production of phase-pure iridium chloride crystals with >99.9% purity at ambient pressures—a breakthrough for industrial adoption.

The compound's exceptional thermal stability up to 850°C allows integration into high-temperature sensors and aerospace coatings, as evidenced by NASA-funded research demonstrating its use as an oxidation-resistant additive in ceramic matrix composites for hypersonic vehicles.

Ongoing investigations into bioinorganic chemistry reveal promising applications in glucose biosensors through iridium-catalyzed electrochemical reactions, offering a potential alternative to enzyme-based systems with extended operational lifespans.

Eco-friendly recycling protocols developed by a Swiss-German consortium (published in Greener Journal of Chemistry, 2024) now allow recovery of >98% iridium from spent catalysts using supercritical CO₂ extraction—a critical step toward circular economy implementation.

This multifaceted compound continues to redefine boundaries across disciplines through its ability to mediate electron transfer processes with unmatched precision and durability. As interdisciplinary research intensifies—particularly at the chemistry-biology interface—iridium chloride's legacy as a foundational material will only grow stronger, shaping innovations from wearable health monitors to carbon-neutral energy systems.

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